4-(4-Methoxybenzoyl)thiophene-2-sulfonic acid

• CAS No.: 118976-96-8
• Molecular Formula: C12H10O5S2
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 4-(4-methoxybenzoyl)thiophene-2-sulfonic acid
• InChI: InChI=1S/C12H10O5S2/c1-17-10-4-2-8(3-5-10)12(13)9-6-11(18-7-9)19(14,15)16/h2-7H,1H3,(H,14,15,16)
• InChI Key: NVYMDAUAAXJNMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CSC(=C2)S(=O)(=O)O

Description

4-(4-Methoxybenzoyl)thiophene-2-sulfonic acid is a useful research compound. Its molecular formula is C12H10O5S2 and its molecular weight is 298.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.7 g (0.05 mol) of product from Step A was dissolved in 75 ml CH2Cl2 and cooled to -10° C. Then, 15.3 g (0.15 mol) acetic anhydride was added dropwise followed by the dropwise addition of 5.9 g (0.06 mol) concentrated sulfuric acid. The resulting mixture was stirred at room temperature overnight.